2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.3 g/mol
• IUPAC Name: 2-(carbamoylamino)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H15N3O3/c1-21-11-8-6-10(7-9-11)17-14(19)12-4-2-3-5-13(12)18-15(16)20/h2-9H,1H3,(H,17,19)(H3,16,18,20)
• InChI Key: GZSMAUIAWPWVBZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)N

Description

2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide, also known as AMBMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AMBMP is a benzamide derivative and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide is not fully understood, but it is believed to work by inhibiting specific enzymes involved in inflammation and tumor growth. 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. Additionally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and inhibit tumor growth in animal models. Additionally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been found to have a neuroprotective effect and has been investigated for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has several advantages in lab experiments. It is easy to synthesize and has been optimized for high yield and purity. Additionally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been extensively studied for its anti-inflammatory and antitumor properties, making it a valuable tool in these fields. However, there are also limitations to using 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects. Additionally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide may have off-target effects that need to be considered when interpreting results.

Future Directions

There are several future directions for 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide research. One potential direction is to investigate its potential use as a diagnostic tool for various diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify its molecular targets. 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide may also have potential applications in the treatment of neurodegenerative diseases, and further research in this area is warranted. Finally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide may have potential applications in the development of new anti-inflammatory and antitumor drugs, and further research is needed to explore this possibility.
Conclusion:
In conclusion, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide is a benzamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide is synthesized using a specific method and has been extensively studied for its anti-inflammatory and antitumor properties. Its mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes involved in inflammation and tumor growth. 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has several advantages in lab experiments, but there are also limitations to using it. There are several future directions for 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide research, including investigating its potential use as a diagnostic tool and exploring its potential applications in the development of new drugs.

Synthesis Methods

2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide is synthesized using a specific method that involves the reaction of 4-methoxyaniline and 2-nitrobenzoyl chloride in the presence of a base. The resulting product is then treated with ammonia to obtain 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide. The synthesis method is straightforward and has been optimized for high yield and purity.

Scientific Research Applications

2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been found to have potential applications in various scientific research fields. It has been extensively studied for its anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has also been found to have antitumor activity and has been shown to induce apoptosis in cancer cells. Additionally, 2-[(aminocarbonyl)amino]-N-(4-methoxyphenyl)benzamide has been investigated for its potential use as a diagnostic tool for various diseases.